Cas no 1352827-50-9 (4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1352827-50-9
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• CID: 4743584
• PubChem ID: 58572149
• Update Time: 2025-07-22

4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
• 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindole-1,3-dione
• E3 Ligase ligand methylated negative control
• 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 1352827-50-9
• YSWQOCGODHPKED-UHFFFAOYSA-N
• BP-28366
• E84868
• 4-Amino-2-(1-methyl-2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
• SCHEMBL9988681
• MFCD31703382
• EN300-17983438
• Z1269646651
• AKOS015305175
• AS-84943
• SY312554

• Inchi： 1S/C14H13N3O4/c1-16-10(18)6-5-9(13(16)20)17-12(19)7-3-2-4-8(15)11(7)14(17)21/h2-4,9H,5-6,15H2,1H3
• InChI Key： YSWQOCGODHPKED-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1C)=O)N1C(C2C=CC=C(C=2C1=O)N)=O

Computed Properties

• Exact Mass: 287.09060590g/mol
• Monoisotopic Mass: 287.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.2

4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Chemical Profile of 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1352827-50-9)

4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1352827-50-9) is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines elements of isoindole and piperidine derivatives, making it a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including an amino group and a dioxopiperidine moiety, imparts unique chemical properties that are of interest to researchers seeking novel therapeutic agents.

The compound’s structure is notable for its potential biological activity. The 1-methyl-2,6-dioxopiperidin-3-yl substituent is particularly noteworthy, as it introduces a rigid bicyclic system that can influence the compound’s binding affinity and metabolic stability. This feature is increasingly relevant in the design of modern drugs, where structural rigidity often correlates with improved pharmacokinetic profiles. In recent years, there has been a surge in research focused on optimizing such structural motifs to enhance drug-like properties.

Recent studies have highlighted the importance of dihydroisoindole scaffolds in medicinal chemistry. These frameworks are known for their ability to interact with biological targets in multiple ways, making them versatile platforms for designing small molecules with therapeutic potential. The specific arrangement of atoms in 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione suggests that it may exhibit inhibitory activity against enzymes or receptors involved in critical biological pathways. For instance, modifications at the amino group and the dioxopiperidine ring could modulate reactivity and binding interactions.

The pharmaceutical industry has been actively exploring novel heterocyclic compounds for their potential as drug candidates. Among these compounds, those featuring nitrogen-rich heterocycles are particularly compelling due to their prevalence in biologically active molecules. The combination of an isoindole core with a dioxopiperidine side chain in 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione aligns well with current trends in drug discovery. Researchers are keen on identifying molecules that can disrupt disease pathways by targeting key enzymes or signaling molecules.

In vitro studies have begun to unravel the mechanistic potential of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes by occupying active sites or modulating allosteric interactions. The dihydroisoindole core is particularly interesting for its ability to form hydrogen bonds with polar residues in protein targets, which could enhance binding affinity. Additionally, the electron-withdrawing nature of the dioxopiperidine moiety may influence electronic properties relevant to enzyme reactivity.

The synthesis of 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione presents both challenges and opportunities for synthetic chemists. The construction of the isoindole ring system requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Furthermore, functionalizing the dioxopiperidine ring while maintaining overall structural integrity demands precise synthetic strategies. Advances in catalytic methods and asymmetric synthesis have made it possible to construct complex heterocycles more efficiently than ever before.

One area of active investigation is the exploration of derivatives of this compound to optimize its pharmacological properties. By modifying substituents at strategic positions within the molecule, researchers can fine-tune its biological activity. For example, introducing halogen atoms or other electrophilic centers could enhance binding interactions with target proteins or enzymes. Similarly, altering the electronic distribution through conjugation or resonance effects might improve metabolic stability and bioavailability.

The growing interest in bioisosterism has also influenced research on this compound. Bioisosteres are molecules with similar physical or chemical properties but different atomic compositions or connectivity. By replacing certain functional groups with bioisosteric equivalents, researchers can modify key properties such as solubility or lipophilicity without drastically altering biological activity. This approach has been successfully applied to many drug candidates and may hold promise for further developing 4-amino-2-(1-methyl-2,6-dioxopiperidin-3-y)-l)-2-thiethydro-lH-isindol-e-l,-lL-dione.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and interactions between the molecule and potential targets before conducting expensive wet-lab experiments. These simulations can guide synthetic efforts by identifying optimal modifications that enhance biological activity while minimizing off-target effects.

As our understanding of disease mechanisms evolves at a rapid pace, 4-amino--(l-methyl--l_,6_--dioxo-pipcridin--l_,y_--y)-y_,z_--dihydr-o-H-isoirol-e-l_,z_-dione (CAS No.--35z82z7_50_9) and its derivatives continue to be scrutinized for their therapeutic potential. The integration of experimental data with computational predictions will be crucial in advancing this field toward more effective treatments for various conditions ranging from infectious diseases to chronic disorders.